Cas no 1361889-19-1 (Methyl 2-chloro-3-(3,5-dichlorophenyl)isonicotinate)

• Product Name: Methyl 2-chloro-3-(3,5-dichlorophenyl)isonicotinate
• CAS No: 1361889-19-1
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4799151
• Update Time: 2025-08-05

Methyl 2-chloro-3-(3,5-dichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(3,5-dichlorophenyl)isonicotinate

• Inchi： 1S/C13H8Cl3NO2/c1-19-13(18)10-2-3-17-12(16)11(10)7-4-8(14)6-9(15)5-7/h2-6H,1H3
• InChI Key： NTUYMZXWOOKHIG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)OC)C=CN=1)C1C=C(C=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 4.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-3-(3,5-dichlorophenyl)isonicotinate

Methyl 2-chloro-3-(3,5-dichlorophenyl)isonicotinate: A Comprehensive Overview

Methyl 2-chloro-3-(3,5-dichlorophenyl)isonicotinate, also known by its CAS number 1361889-19-1, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl group attached to an isonicotinate moiety substituted with chlorine atoms at specific positions. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in research and development.

The methyl group in the structure plays a crucial role in stabilizing the molecule and influencing its reactivity. Similarly, the chlorine atoms at the 2 and 3 positions of the isonicotinate ring contribute to the compound's electronic properties, enhancing its ability to participate in various chemical reactions. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of new pharmaceutical agents targeting specific biological pathways.

One of the most intriguing aspects of Methyl 2-chloro-3-(3,5-dichlorophenyl)isonicotinate is its versatility in synthetic chemistry. Researchers have successfully utilized this compound as an intermediate in the synthesis of more complex molecules, including those with potential antimicrobial and anticancer activities. The ability to modify its structure further has opened new avenues for exploring its applications in medicinal chemistry and biotechnology.

In terms of physical properties, Methyl 2-chloro-3-(3,5-dichlorophenyl)isonicotinate exhibits a high degree of stability under normal conditions. Its melting point and solubility characteristics make it suitable for use in various experimental setups. Recent advancements in analytical techniques have allowed for more precise determination of its physicochemical properties, which are essential for optimizing its performance in different applications.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions. The use of advanced catalysts and reaction media has significantly improved the yield and purity of Methyl 2-chloro-3-(3,5-dichlorophenyl)isonicotinate. These improvements have made it more accessible for researchers working on large-scale projects or those requiring high-quality materials for their studies.

From an environmental perspective, Methyl 2-chloro-3-(3,5-dichlorophenyl)isonicotinate has shown minimal toxicity to aquatic organisms under controlled laboratory conditions. However, further research is needed to fully understand its long-term effects on ecosystems and human health. Regulatory agencies are increasingly focusing on such compounds to ensure their safe handling and disposal.

In conclusion, Methyl 2-chloro-3-(3,5-dichlorophenyl)isonicotinate (CAS No: 1361889-19-1) stands out as a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers aiming to push the boundaries of modern science. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an even more significant role in future innovations.